Cas no 1804795-82-1 (2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804795-82-1
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4814303
• Update Time: 2025-10-29

2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5F3INO2/c1-4-2-5(3-14)6(7(12)13-4)15-8(9,10)11/h2-3H,1H3
• InChI Key： JXDQQTFAYFRJCE-UHFFFAOYSA-N
• SMILES： IC1=C(C(C=O)=CC(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Professional Introduction to 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804795-82-1)

2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804795-82-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of an iodo substituent, a methyl group, a trifluoromethoxy group, and an aldehyde functional group makes it a versatile building block for further chemical modifications and functionalization, enabling the development of novel therapeutic agents.

The iodo moiety in the molecular structure of this compound is particularly noteworthy, as it facilitates palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are fundamental in constructing carbon-carbon bonds, which are essential for the formation of complex molecular architectures in drug discovery. The methyl group at the 6-position enhances the lipophilicity of the pyridine core, improving membrane permeability—a critical factor for drug bioavailability. Meanwhile, the trifluoromethoxy group introduces electron-withdrawing effects and metabolic stability, which are highly desirable properties in pharmaceutical candidates to mitigate rapid degradation by enzymatic pathways.

The aldehyde functional group at the 4-position provides a reactive site for condensation reactions with various nucleophiles, including amines and hydrazines, leading to the formation of Schiff bases and other heterocyclic compounds. These derivatives have been extensively studied for their potential pharmacological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. In recent years, there has been a surge in research focused on exploiting aldehyde-based scaffolds due to their ability to form stable adducts with biological targets, thereby enhancing drug-receptor interactions.

Recent advancements in synthetic methodologies have further highlighted the utility of 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde in medicinal chemistry. For instance, researchers have demonstrated its application in generating libraries of pyridine derivatives through flow chemistry techniques, which allow for high-throughput synthesis and rapid screening of biological activity. This approach has been instrumental in identifying lead compounds for further optimization. Additionally, computational studies have revealed that modifications around the pyridine core can significantly influence binding affinity and selectivity, guiding rational drug design strategies.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies have incorporated this intermediate into their synthetic pathways for novel small-molecule drugs targeting neurological disorders. The pyridine scaffold is particularly prominent in neuroactive compounds due to its ability to interact with central nervous system receptors. Moreover, the trifluoromethoxy group has been shown to enhance binding affinity to certain protein targets by modulating electronic properties and steric hindrance. Such insights have driven the development of next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804795-82-1) represents a cornerstone in modern drug discovery. Its unique structural attributes enable diverse chemical transformations and biological functionalities, making it indispensable for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications and synthetic possibilities, this compound is poised to remain at the forefront of pharmaceutical innovation.